2-[[[1-(Difluoromethyl)pyrazol-3-yl]methylamino]methyl]phenol;hydrochloride

• Molecular Formula: C12H14ClF2N3O
• Molecular Weight: 289.71 g/mol
• IUPAC Name: 2-[[[1-(difluoromethyl)pyrazol-3-yl]methylamino]methyl]phenol;hydrochloride
• InChI: InChI=1S/C12H13F2N3O.ClH/c13-12(14)17-6-5-10(16-17)8-15-7-9-3-1-2-4-11(9)18;/h1-6,12,15,18H,7-8H2;1H
• InChI Key: QATWNHZDKVCKJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCC2=NN(C=C2)C(F)F)O.Cl

Description

2-[[[1-(Difluoromethyl)pyrazol-3-yl]methylamino]methyl]phenol;hydrochloride is a chemical compound with the molecular formula C12H14ClF2N3O. It is a solid that may appear as white or light yellow crystals

Preparation Methods

The synthesis of 2-[[[1-(Difluoromethyl)pyrazol-3-yl]methylamino]methyl]phenol;hydrochloride typically involves multiple steps of organic synthesis. The exact synthetic routes and reaction conditions are often proprietary or protected by patents. general methods for synthesizing similar compounds involve the use of hydrazine derivatives, chalcones, and other reagents under specific reaction conditions . Industrial production methods may involve large-scale organic synthesis techniques, ensuring the compound’s purity and yield.

Chemical Reactions Analysis

2-[[[1-(Difluoromethyl)pyrazol-3-yl]methylamino]methyl]phenol;hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[[[1-(Difluoromethyl)pyrazol-3-yl]methylamino]methyl]phenol;hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on different biological pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a pharmaceutical intermediate.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes

Mechanism of Action

The mechanism of action of 2-[[[1-(Difluoromethyl)pyrazol-3-yl]methylamino]methyl]phenol;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act on enzymes, receptors, or other proteins, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

2-[[[1-(Difluoromethyl)pyrazol-3-yl]methylamino]methyl]phenol;hydrochloride can be compared with other similar compounds, such as:

Pyrazoline derivatives: These compounds share a similar core structure and have various biological activities.

Difluoromethylated compounds: These compounds contain the difluoromethyl group and are used in various chemical and biological applications.

Phenol derivatives: Compounds with phenol groups are widely studied for their chemical reactivity and biological activities. The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.